N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide

• IUPAC Name: N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C19H28N2O3/c1-19(2,3)17-15(10-7-11-24-17)12-20-16(22)13-21-18(23)14-8-5-4-6-9-14/h4-6,8-9,15,17H,7,10-13H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: IPTYFOSSZMVEMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1C(CCCO1)CNC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide, also known as TBOA, is a potent and selective inhibitor of excitatory amino acid transporters (EAATs). EAATs are responsible for the removal of glutamate from the synaptic cleft, and their dysfunction has been implicated in a range of neurological disorders, including epilepsy, stroke, and Alzheimer's disease. TBOA has been used extensively in scientific research to investigate the role of EAATs in these disorders and to develop new treatments.

Mechanism of Action

N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide works by inhibiting the uptake of glutamate by EAATs, leading to an increase in extracellular glutamate levels. This can have both neuroprotective and neurotoxic effects depending on the context. In the case of epilepsy, N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has been shown to reduce seizures by reducing the excitability of neurons. In the case of stroke, N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has been shown to protect against excitotoxicity by reducing the amount of glutamate released by damaged neurons.
Biochemical and Physiological Effects:
N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has been shown to have a range of biochemical and physiological effects. In addition to its effects on glutamate uptake, N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has been shown to inhibit the activity of other transporters, including GABA transporters and monoamine transporters. N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has also been shown to have effects on ion channels and receptors, including NMDA receptors and voltage-gated calcium channels.

Advantages and Limitations for Lab Experiments

N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of EAATs, making it a useful tool for investigating the role of these transporters in neurological disorders. N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide is also relatively stable and easy to handle, making it a convenient reagent for use in experiments. However, N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has some limitations, including its potential for off-target effects on other transporters and receptors. In addition, N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for research on N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide and its role in neurological disorders. One area of interest is the development of new treatments for epilepsy and other disorders that target EAATs. Another area of interest is the investigation of the effects of N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide on other neurotransmitter systems, including GABA and monoamines. Finally, there is interest in the development of new analogs of N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide with improved selectivity and solubility.

Synthesis Methods

N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide can be synthesized using a multi-step process starting from commercially available materials. The synthesis involves the reaction of 2-tert-butyloxan-3-ylamine with ethyl 2-bromoacetate to form the intermediate, which is then reacted with 4-fluorobenzoyl chloride to yield N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide.

Scientific Research Applications

N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has been used extensively in scientific research to investigate the role of EAATs in neurological disorders. It has been shown to be effective in reducing seizures in animal models of epilepsy, and in protecting against excitotoxicity in models of stroke and traumatic brain injury. N-[2-[(2-tert-butyloxan-3-yl)methylamino]-2-oxoethyl]benzamide has also been used to investigate the role of EAATs in learning and memory, and in the development of new treatments for Alzheimer's disease.